Cas no 2267981-25-7 ((2R)-2-amino-2-(cuban-1-yl)acetic acid hydrochloride)

• Product Name: (2R)-2-amino-2-(cuban-1-yl)acetic acid hydrochloride
• CAS No: 2267981-25-7
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5668640
• PubChem ID: 155819672
• Update Time: 2025-06-15

(2R)-2-amino-2-(cuban-1-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Amino-2-cuban-1-ylacetic acid;hydrochloride
• (2R)-2-amino-2-(cuban-1-yl)acetic acid hydrochloride
• 2267981-25-7
• EN300-26976619
• (R)-2-Amino-2-(pentacyclo4.2.0.02,5.03,8.04,7octan-1-yl)-acetic acid HCl

• Inchi： 1S/C10H11NO2.ClH/c11-8(9(12)13)10-5-2-1-3(5)7(10)4(1)6(2)10;/h1-8H,11H2,(H,12,13);1H/t1?,2?,3?,4?,5?,6?,7?,8-,10?;/m0./s1
• InChI Key： FQBADPIVSXLZCK-WHIYOAFDSA-N
• SMILES： Cl.OC([C@@H](C12C3C4C5C3C1C5C24)N)=O

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (2R)-2-amino-2-(cuban-1-yl)acetic acid hydrochloride

Introduction to (2R)-2-amino-2-(cuban-1-yl)acetic acid hydrochloride (CAS No. 2267981-25-7)

(2R)-2-amino-2-(cuban-1-yl)acetic acid hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2267981-25-7, is a derivative of cubane, a highly stable and rigid hydrocarbon structure, which makes it an intriguing candidate for various biochemical applications. The hydrochloride salt form enhances its solubility and stability, making it more suitable for experimental and industrial use.

The structure of (2R)-2-amino-2-(cuban-1-yl)acetic acid hydrochloride features a chiral center at the second carbon atom, which is indicated by the (R) configuration. This chirality is crucial in pharmaceuticals, as it can significantly influence the compound's biological activity and interactions with biological targets. The presence of both an amino group and a carboxylic acid group in the molecule allows for further functionalization, making it a versatile building block in drug design.

In recent years, there has been growing interest in cubane derivatives due to their unique chemical properties and potential applications in medicinal chemistry. The rigidity of the cubane core provides a stable scaffold that can be modified to enhance binding affinity and selectivity towards specific biological targets. This has led to extensive research into cubane-based compounds for their potential use in treating various diseases, including cancer and neurological disorders.

One of the most compelling aspects of (2R)-2-amino-2-(cuban-1-yl)acetic acid hydrochloride is its potential as a lead compound in the development of novel therapeutics. The combination of the cubane moiety with the amino and carboxylic acid functionalities creates a multifaceted molecule that can interact with multiple biological pathways. This property is particularly valuable in drug discovery, where identifying compounds that can modulate multiple targets simultaneously can lead to more effective treatments.

Recent studies have explored the pharmacological properties of cubane derivatives, demonstrating their ability to inhibit certain enzymes and receptors involved in disease progression. For instance, research has shown that cubane-based compounds can exhibit potent anti-inflammatory and anticancer activities by targeting specific molecular pathways. The chiral nature of (2R)-2-amino-2-(cuban-1-yl)acetic acid hydrochloride further enhances its potential as a drug candidate, as enantiomeric differences can significantly impact biological activity.

The synthesis of (2R)-2-amino-2-(cuban-1-yl)acetic acid hydrochloride involves complex organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are often employed to achieve the desired enantiomeric purity. These synthetic strategies are critical in pharmaceutical research, where impurities or incorrect stereochemistry can render a compound ineffective or even harmful.

The solubility and stability of the hydrochloride salt form of (2R)-2-amino-2-(cuban-1-yl)acetic acid make it particularly useful for various applications in drug formulation and delivery. Enhanced solubility can improve bioavailability, while stability ensures that the compound remains effective over time. These properties are essential for developing pharmaceutical products that are both effective and practical for clinical use.

In conclusion, (2R)-2-amino-2-(cuban-1-yl)acetic acid hydrochloride (CAS No. 2267981-25-7) is a promising compound with significant potential in pharmaceutical research. Its unique structure, characterized by the rigid cubane core and chiral center, makes it an attractive candidate for developing novel therapeutics. Ongoing research continues to explore its pharmacological properties and applications, paving the way for new treatments targeting various diseases.